1,1-Bis(4-fluorophenyl)-2-{[(3-methoxyphenyl)methyl]amino}ethan-1-ol hydrochloride

• IUPAC Name: 1,1-bis(4-fluorophenyl)-2-[(3-methoxyphenyl)methylamino]ethanol;hydrochloride
• InChI: InChI=1S/C22H21F2NO2.ClH/c1-27-21-4-2-3-16(13-21)14-25-15-22(26,17-5-9-19(23)10-6-17)18-7-11-20(24)12-8-18;/h2-13,25-26H,14-15H2,1H3;1H
• InChI Key: BXWBDVCKLKILEO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CNCC(C2=CC=C(C=C2)F)(C3=CC=C(C=C3)F)O.Cl
• Molecular Formula: C22H22ClF2NO2
• Molecular Weight: 405.9 g/mol

Description

The compound “1-[Bis(4-fluorophenyl)methyl]piperazine” is a related compound. It has a molecular formula of C17H18F2N2 and a molecular weight of 288.342. Another related compound is “Bis (4-fluorophenyl) sulfone” with a molecular formula of (FC6H4)2SO2.

Molecular Structure Analysis

The molecular structure of “1-[Bis(4-fluorophenyl)methyl]piperazine” can be represented by the SMILES string C1CN (CCN1)C (C2=CC=C (C=C2)F)C3=CC=C (C=C3)F. For “Bis (4-fluorophenyl) sulfone”, the SMILES string is Fc1ccc (cc1)S (=O) (=O)c2ccc (F)cc2.

Physical And Chemical Properties Analysis

The compound “1-[Bis(4-fluorophenyl)methyl]piperazine” has a melting point of 88°C to 92°C. The compound “Bis (4-fluorophenyl) sulfone” has a melting point of 98-100 °C (lit.).

Scientific Research Applications

Environmental Degradation Studies

Research on methoxychlor, a compound containing methoxy and chlorophenyl groups similar to the compound , has focused on its environmental degradation. For instance, studies on the reductive dechlorination of methoxychlor by human intestinal bacterium Eubacterium limosum under anaerobic conditions highlight the metabolic fate of such compounds in the human gut and their potential environmental impacts (Yim et al., 2008). This research is pivotal in understanding how environmental contaminants are metabolized and can inform the development of strategies for mitigating their impact.

Corrosion Inhibition

Compounds containing methoxyphenyl groups have been investigated for their corrosion inhibition properties. For example, the inhibition performance of 3,5-bis(4-methoxyphenyl)-4-amino-1,2,4-triazole on mild steel in hydrochloric acid medium was tested, revealing significant corrosion inhibition efficiency, which has practical applications in the protection of metals from corrosion (Bentiss et al., 2009). Such studies are important for industries where corrosion resistance is critical for material longevity and safety.

Bioimaging and Sensing Applications

The study and development of fluorescent probes for bioimaging and sensing applications have also involved compounds with structural similarities. A vanillinyl Schiff base, demonstrating fluorescent zinc sensing properties, was examined for zinc bioimaging, showcasing the potential of such compounds in biomedical research and diagnostic applications (Bhanja et al., 2015). The ability to selectively sense and image biological ions or molecules is crucial for advancing our understanding of cellular processes and developing novel diagnostic tools.

Safety and Hazards

The compound “1-[Bis(4-fluorophenyl)methyl]piperazine” is toxic if swallowed. It causes skin irritation, serious eye irritation, and may cause respiratory irritation.